8-Benzyl 1,3-di-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate
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Overview
Description
Scientific Research Applications
Supramolecular Arrangements
The compound is explored for its role in supramolecular arrangements. Compounds similar to 8-Benzyl 1,3-di-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate, such as cyclohexane-5-spirohydantoin derivatives, have been studied for their molecular and crystal structures, which do not contain solvent molecules. These studies highlight the role of substituents on the cyclohexane ring in supramolecular arrangements, with different types of structures defined based on interactions between hydantoin rings (Graus et al., 2010).
Mirror Symmetry in Crystal Structure
Research has been conducted on the crystal structure of similar compounds, like tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate. These studies reveal details about the mirror symmetry and chair conformation of the hexahydropyrimidine ring in these compounds (Dong et al., 1999).
Relative Configuration by NMR Analysis
The relative configuration of spiro[4.5]decanes, including compounds with similarities to the 8-Benzyl derivative, has been analyzed using NMR. This research provides insight into the stereochemistry and tautomeric equilibrium of such compounds, which is crucial for understanding their structural properties (Guerrero-Alvarez et al., 2004).
Synthesis on Solid Phase
Synthesis methods for similar compounds, like 1,4,8-triazaspiro[4.5]decan-2-one derivatives, have been optimized on solid support using SynPhase™ Lanterns. This research contributes to the development of efficient synthesis methods for such compounds, which can be applied to the 8-Benzyl derivative (Bedos et al., 2003).
Antimicrobial and Detoxification Applications
Research has been conducted on N-halamine-coated cotton using derivatives of 1,3,8-triazaspiro[4.5]decane for antimicrobial and detoxification applications. This study highlights the potential use of similar compounds in biomedical and environmental applications (Ren et al., 2009).
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-O-benzyl 1-O,3-O-ditert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O8/c1-23(2,3)35-21(32)27-18(29)25(28(19(27)30)22(33)36-24(4,5)6)12-14-26(15-13-25)20(31)34-16-17-10-8-7-9-11-17/h7-11H,12-16H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXATOZUDBFTFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(=O)C2(CCN(CC2)C(=O)OCC3=CC=CC=C3)N(C1=O)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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